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Compound of Interest

Compound Name: 6-O-Methyldeoxyguanosine

Cat. No.: B15140847 Get Quote

The proper handling and disposal of 6-O-Methyldeoxyguanosine are critical for ensuring

laboratory safety and environmental protection. As a methylated nucleoside, it arises from the

methylation of the guanine base at the O6 position, a modification that can result from

exposure to certain alkylating agents.[1] This compound is a key area of study in cancer

research and molecular biology, as its presence in DNA can lead to G:C to A:T transition

mutations.[1] Although not always formally classified as hazardous under GHS in all safety data

sheets, its role as a product of DNA alkylation and its mutagenic potential necessitate that it be

handled and disposed of with the caution afforded to hazardous chemical waste.

This guide provides a comprehensive operational plan for the safe disposal of 6-O-
Methyldeoxyguanosine, intended for researchers, scientists, and professionals in drug

development.

Key Safety and Chemical Data
Adherence to safety protocols begins with understanding the fundamental properties and

potential hazards of the substance. The following table summarizes essential information for 6-
O-Methyldeoxyguanosine.
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Parameter Data Reference

Chemical Name 6-O-Methyldeoxyguanosine [1][2]

Synonyms
O6-Methyl-2'-deoxyguanosine,

2'-Deoxy-6-O-methylguanosine
[1][2][3]

CAS Number 964-21-6 [1][2][3]

Molecular Formula C₁₁H₁₅N₅O₄ [1][2][3]

Molecular Weight 281.27 g/mol [2][3]

Hazard Profile

Potentially mutagenic and

carcinogenic due to its nature

as an alkylating agent adduct.

[1] Should be handled as a

hazardous chemical.

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety

goggles, lab coat, and in case

of handling powders, a NIOSH-

certified N95 respirator.[4][5][6]

Operational Protocol for Disposal
The following step-by-step procedure outlines the mandatory process for the collection,

storage, and disposal of 6-O-Methyldeoxyguanosine waste. This protocol assumes that all

materials containing or contaminated with 6-O-Methyldeoxyguanosine will be treated as

hazardous chemical waste.

Step 1: Waste Segregation and Collection
Identify Waste Streams: All materials that have come into contact with 6-O-
Methyldeoxyguanosine must be considered hazardous waste. This includes:

Unused or expired pure compound.

Solutions containing the compound.
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Contaminated labware (e.g., pipette tips, tubes, vials).

Contaminated Personal Protective Equipment (PPE) (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Collect at Point of Generation: Accumulate waste in designated containers at the location

where it is generated to minimize transport and potential for spills.

Step 2: Containerization
Select Appropriate Containers:

Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container with a

screw-top cap. Glass or polyethylene containers are typically suitable.

Solid Waste: Use a sturdy, sealable plastic bag or a wide-mouth container for

contaminated solids like gloves, tubes, and paper towels.

Avoid Mixing: Do not mix 6-O-Methyldeoxyguanosine waste with other incompatible waste

streams.

Step 3: Labeling
Affix Hazardous Waste Label: Immediately label the waste container with a "Hazardous

Waste" tag provided by your institution's Environmental Health & Safety (EHS) department.

Complete the Label: Fill out the label completely and legibly. Information required typically

includes:

The words "Hazardous Waste".

Full chemical name: "6-O-Methyldeoxyguanosine". Avoid abbreviations.

Concentration or amount of the chemical.

Name and contact information of the principal investigator or lab manager.

The date the waste was first added to the container.
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Step 4: Temporary Storage in the Laboratory
Designated Storage Area: Store the sealed and labeled waste containers in a designated,

secure area within the laboratory, such as a satellite accumulation area or a fume hood.

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container (e.g., a plastic tub) to contain any potential leaks or spills.

Keep Containers Closed: Ensure waste containers are sealed at all times, except when

adding waste.

Step 5: Request for Disposal
Contact EHS: Once the waste container is full or the project is complete, follow your

institution's specific procedures to request a hazardous waste pickup from the EHS

department. This is often done through an online portal or by phone.

Do Not Dispose via Standard Routes: Under no circumstances should 6-O-
Methyldeoxyguanosine or its containers be disposed of in the regular trash or poured down

the drain.

Step 6: Decontamination
Surfaces: Decontaminate benchtops and equipment surfaces that may have come into

contact with the chemical. Use a suitable laboratory detergent and water, followed by a rinse.

Reusable Glassware: If reusable glassware is contaminated, soak it in a suitable cleaning

solution before standard washing procedures. The initial rinsate should be collected and

disposed of as hazardous liquid waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 6-O-Methyldeoxyguanosine waste.
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Caption: Workflow for the safe handling and disposal of 6-O-Methyldeoxyguanosine waste in

a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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